Cas no 907193-65-1 ((2a)-Methyl Megestrol Acetate)

• Product Name: (2a)-Methyl Megestrol Acetate
• CAS No: 907193-65-1
• MF: C₂₅H₃₄O₄
• MW: 398.535068035126
• CID: 1064661
• PubChem ID: 29983908
• Update Time: 2024-10-26

(2a)-Methyl Megestrol Acetate Chemical and Physical Properties

Names and Identifiers

• (2α)-Methyl Megestrol Acetate
• (2α)-Methyl Megestro
• (2β)-Methyl Megestrol Acetate
• [(2R,8R,9S,10R,13S,14S,17R)-17-acetyl-2,6,10,13-tetramethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• (2alpha)-17-(Acetyloxy)-2,6-dimethylpregna-4,6-diene-3,20-dione
• (2 alpha )-Methyl Megestrol Acetate
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-2,6-dimethyl-, (2alpha)-
• MEGESTROL ACETATE IMPURITY H [EP IMPURITY]
• Q27271363
• 2.ALPHA.,6-DIMETHYL-3,20-DIOXOPREGNA-4,6-DIEN-17-YL ACETATE, (+)-
• (2beta)-Methyl Megestrol Acetate
• (2?)-Methyl Megestrol Acetate
• Megestrol acetate specified impurity H
• DTXCID60160735
• 2alpha,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate
• (2alpha)-Methyl megestrol acetate
• 2.ALPHA.,6-DIMETHYL-3,20-DIOXOPREGNA-4,6-DIEN-17-YL ACETATE
• 911S0BD9BB
• DTXSID40238244
• UNII-911S0BD9BB
• PREGNA-4,6-DIENE-3,20-DIONE, 17-(ACETYLOXY)-2,6-DIMETHYL-, (2.ALPHA.)-
• 907193-65-1
• Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-2,6-dimethyl-, (2a)- (9CI); 2a,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate
• 2alpha,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate, (+)-
• MEGESTROL ACETATE IMPURITY H (EP IMPURITY)
• Megestrol acetate specified impurity H [EP]
• (2a)-Methyl Megestrol Acetate

• Inchi： 1S/C25H34O4/c1-14-11-18-19(23(5)13-15(2)22(28)12-21(14)23)7-9-24(6)20(18)8-10-25(24,16(3)26)29-17(4)27/h11-12,15,18-20H,7-10,13H2,1-6H3/t15-,18-,19+,20+,23-,24+,25+/m1/s1
• InChI Key： AQMUMBCTNJGBGC-YXWFNBJOSA-N
• SMILES： O([C@@]1(CC[C@H]2[C@@H]3C=C(C)C4=CC([C@@H](C[C@]4(C)[C@H]3CC[C@]12C)C)=O)C(=O)C)C(=O)C

Computed Properties

• Exact Mass: 398.24570956g/mol
• Monoisotopic Mass: 398.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 196-199?C

(2a)-Methyl Megestrol Acetate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives